![molecular formula C26H31NO5 B570004 (3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one CAS No. 1383292-25-8](/img/no-structure.png)
(3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one
Description
“(3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one” is a biochemical used for proteomics research . It has a molecular formula of C26H31NO5 and a molecular weight of 437.53 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one” are not fully detailed in the available resources. We know its molecular formula is C26H31NO5 and its molecular weight is 437.53 .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of (3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one involves the protection of the hydroxyl group at position 3 of androst-5-en-17-one, followed by the introduction of a nitrobenzoyl group at position 17. The hydroxyl group at position 3 is protected using a suitable protecting group, and the nitrobenzoyl group is introduced using a suitable coupling reagent. The protection group is then removed to obtain the desired product.", "Starting Materials": ["Androst-5-en-17-one", "4-nitrobenzoic acid", "coupling reagent", "protecting group"], "Reaction": ["Step 1: Protection of the hydroxyl group at position 3 of androst-5-en-17-one using a suitable protecting group", "Step 2: Synthesis of 4-nitrobenzoyl chloride from 4-nitrobenzoic acid using a suitable reagent", "Step 3: Coupling of the protected androst-5-en-17-one with 4-nitrobenzoyl chloride using a suitable coupling reagent to obtain the protected (3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one", "Step 4: Removal of the protecting group using a suitable reagent to obtain the final product, (3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one"] } | |
CAS RN |
1383292-25-8 |
Product Name |
(3α)-3-[(4-Nitrobenzoyl)oxy]androst-5-en-17-one |
Molecular Formula |
C26H31NO5 |
Molecular Weight |
437.536 |
IUPAC Name |
[(3R,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] 4-nitrobenzoate |
InChI |
InChI=1S/C26H31NO5/c1-25-13-11-19(32-24(29)16-3-6-18(7-4-16)27(30)31)15-17(25)5-8-20-21-9-10-23(28)26(21,2)14-12-22(20)25/h3-7,19-22H,8-15H2,1-2H3/t19-,20+,21+,22+,25+,26+/m1/s1 |
InChI Key |
JLLVOVYPSPTUCF-VZDBEYJMSA-N |
SMILES |
CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(C4)OC(=O)C5=CC=C(C=C5)[N+](=O)[O-])C |
synonyms |
Dehydro (3α)-Epiandrosterone 3-(p-Nitrobenzoate) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(3,4-Dioxo-1,5-cyclohexadien-1-yl)-2-hydroxyethyl]acetamide](/img/structure/B569926.png)
![Ethyl (4R)-5-[3,4-bis[[tert-butyl(dimethyl)silyl]oxy]phenyl]-4-hydroxypentanoate](/img/structure/B569939.png)
![Ethyl (E,4S)-4-acetyloxy-5-[3,4-bis[[tert-butyl(dimethyl)silyl]oxy]phenyl]pent-2-enoate](/img/structure/B569940.png)
